Cas no 947162-61-0 (1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carbonitrile)
947162-61-0 structure
Product Name:1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carbonitrile
CAS No:947162-61-0
MF:C8H6BNO2
MW:158.949741840363
CID:2189000
PubChem ID:58404020
Update Time:2025-04-21
1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carbonitrile
- LDDSWFYJGUDUEC-UHFFFAOYSA-N
- DB-097700
- 1,3-Dihydro-1-hydroxy-2,1-benzoxaborole-7-carbonitrile
- 7-Cyano-1,3-dihydro-1-hydroxy-2,1-benzoxaborole
- 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-7-carbonitrile
- DTXSID801211503
- SCHEMBL1233336
- 947162-61-0
- 2,1-Benzoxaborole-7-carbonitrile, 1,3-dihydro-1-hydroxy-
- 1-hydroxy-3H-2,1-benzoxaborole-7-carbonitrile
-
- Inchi: 1S/C8H6BNO2/c10-4-6-2-1-3-7-5-12-9(11)8(6)7/h1-3,11H,5H2
- InChI Key: LDDSWFYJGUDUEC-UHFFFAOYSA-N
- SMILES: O1B(C2C(C#N)=CC=CC=2C1)O
Computed Properties
- Exact Mass: 159.049
- Monoisotopic Mass: 159.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.2A^2
1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carbonitrile Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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